(2-Ethylcyclohexyl)methanethiol

• Molecular Formula: C9H18S
• Molecular Weight: 158.31 g/mol
• IUPAC Name: (2-ethylcyclohexyl)methanethiol
• InChI: InChI=1S/C9H18S/c1-2-8-5-3-4-6-9(8)7-10/h8-10H,2-7H2,1H3
• InChI Key: YWOXYIBCBPEJGY-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCC1CS

Description

(2-Ethylcyclohexyl)methanethiol is a branched thiol compound characterized by a cyclohexane ring substituted with an ethyl group at the 2-position and a methanethiol (-CH2SH) functional group. Its structure imparts unique physicochemical properties, including reduced volatility compared to simpler thiols (e.g., methanethiol or propanethiol) due to steric hindrance and increased molecular weight.

Preparation Methods

Synthetic Routes and Reaction Conditions:

Hydrosulfide Anion Reaction: One common method for synthesizing thiols involves the reaction of a hydrosulfide anion (HS-) with an alkyl halide.

Thiourea Method: Another method involves the reaction of thiourea with an alkyl halide, followed by hydrolysis to yield the desired thiol.

Industrial Production Methods:

Catalytic Thiolation: Industrially, thiols can be produced by the thiolation of alcohols using hydrogen sulfide gas over a catalyst such as aluminum oxide.

Sol-Gel Precipitation Method: This method involves the preparation of catalysts with larger surface areas and better dispersion of active species, leading to higher yields of thiols.

Chemical Reactions Analysis

Oxidation Reactions

The thiol group undergoes oxidation to form disulfides or sulfonic acids, depending on conditions:

Reaction Type	Reagents/Conditions	Product	Notes
Mild Oxidation	O₂ (air), Fe³⁺, or I₂	Bis(2-ethylcyclohexylmethyl)disulfide	Dominant pathway at ambient conditions
Strong Oxidation	H₂O₂, HNO₃, or KMnO₄ (acidic)	(2-Ethylcyclohexyl)methanesulfonic acid	Requires elevated temperatures (>80°C)

The oxidation mechanism involves radical intermediates for disulfide formation and electrophilic attack for sulfonic acids .

Nucleophilic Substitution

The thiol group acts as a nucleophile in reactions with alkyl halides or carbonyl compounds:

Example with methyl iodide :

$$\text{(2-Ethylcyclohexyl)methanethiol} + \text{CH}_3\text{I} \rightarrow \text{(2-Ethylcyclohexyl)methyl methyl sulfide} + \text{HI}$$

• Rate Limitation : Steric hindrance reduces nucleophilicity compared to smaller thiols (e.g., methanethiol) .

• Solvent Effects : Polar aprotic solvents (e.g., DMF) enhance reactivity .

Acid-Base Reactions

The thiol group exhibits weak acidity (pKa ≈ 10–12):

$$\text{(2-Ethylcyclohexyl)methanethiol} \rightleftharpoons \text{(2-Ethylcyclohexyl)methylthiolate} + \text{H}^+$$

• Deprotonation : Achieved with strong bases (e.g., NaOH, KOtBu).

• Applications : Thiolate intermediates participate in metal coordination or further alkylation .

Thermal Decomposition

At elevated temperatures (>300°C), the compound decomposes via two pathways :

• C–S Bond Cleavage :

  $$\text{(2-Ethylcyclohexyl)methanethiol} \rightarrow \text{2-Ethylcyclohexane} + \text{H}_2\text{S}$$

  • Dominant at lower pressures.

• Radical Formation :

  $$\text{(2-Ethylcyclohexyl)methanethiol} \rightarrow \text{(2-Ethylcyclohexyl)methyl radical} + \text{SH}^\bullet$$

  • Favored at high temperatures (>500°C) and low residence times .

Reactivity with Hydroxyl Radicals

In atmospheric or oxidative environments, hydroxyl radicals (- OH) abstract hydrogen from the thiol group :

$$\text{(2-Ethylcyclohexyl)methanethiol} + \text{- OH} \rightarrow \text{(2-Ethylcyclohexyl)methylthio radical} + \text{H}_2\text{O}$$

• Rate Constant : Estimated at $k \approx 2.5 \times 10^{-11} \, \text{cm}^3 \, \text{molecule}^{-1} \, \text{s}^{-1}$ (extrapolated from methanethiol data ).

• Products : Further reaction with O₂ yields sulfinic acids or SO₂ .

Catalytic Hydrogenation

Under hydrogenation conditions (H₂, Pd/C), the thiol group is reduced to a methyl group:

$$\text{(2-Ethylcyclohexyl)methanethiol} + \text{H}_2 \rightarrow \text{(2-Ethylcyclohexyl)methane} + \text{H}_2\text{S}$$

• Applications : Desulfurization processes in fuel refining .

Complexation with Metals

The thiol group coordinates with transition metals (e.g., Hg²⁺, Cu⁺) to form stable complexes :

$$\text{(2-Ethylcyclohexyl)methanethiol} + \text{Hg(NO}_3\text{)}_2 \rightarrow \text{[(2-Ethylcyclohexyl)methylthiolato]mercury(II)} + 2\text{HNO}_3$$

• Stability Constants : Log $K$ ≈ 15–18 for Hg²⁺ complexes.

Key Challenges in Reactivity Studies

• Steric Hindrance : The cyclohexyl group impedes access to the thiol site, slowing reaction rates.

• Byproduct Formation : Oxidation and decomposition pathways compete in multi-step syntheses .

• Solubility : Limited solubility in aqueous systems necessitates organic solvents (e.g., toluene, THF) .

Data gaps exist in quantitative kinetic studies specific to (2-ethylcyclohexyl)methanethiol, requiring extrapolation from simpler thiol systems . Future research should prioritize high-pressure catalytic studies and advanced spectroscopic characterization of intermediates.

Scientific Research Applications

Chemistry:

Catalysis: Thiols are used as ligands in various catalytic processes due to their ability to bind to metal centers.

Synthesis: They serve as intermediates in the synthesis of more complex organosulfur compounds.

Biology and Medicine:

Biomarkers: Thiols, including (2-Ethylcyclohexyl)methanethiol, are studied as potential biomarkers for various diseases due to their presence in biological systems.

Drug Development: Thiols are explored for their potential therapeutic properties and as building blocks in drug synthesis.

Industry:

Odorants: Due to their strong odor, thiols are used as odorants in natural gas to detect leaks.

Polymerization: Thiols are used as chain transfer agents in polymerization reactions to control molecular weight.

Mechanism of Action

Molecular Targets and Pathways:

Enzymatic Oxidation: Thiols can be oxidized by enzymes such as methanethiol oxidase, leading to the formation of formaldehyde, hydrogen peroxide, and hydrogen sulfide.

Detoxification: In biological systems, thiols play a role in detoxification processes by binding to heavy metals and other toxic substances.

Comparison with Similar Compounds

Comparative Analysis with Similar Thiol Compounds

Structural and Physicochemical Properties

The table below compares (2-Ethylcyclohexyl)methanethiol with methanethiol and propanethiol based on molecular features and reactivity:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Volatility	Reactivity with Oxygen
Methanethiol	CH3SH	48.11	Linear, short-chain thiol	High	Rapid dimerization to disulfides
Propanethiol	C3H7SH	76.16	Linear, three-carbon chain	Moderate	Forms dipropyl disulfide during analysis
(2-Ethylcyclohexyl)methanethiol	C10H18S	170.31	Branched cyclohexyl-ethyl group	Low	Likely slower oxidation due to steric hindrance

Key Observations :

• Volatility : Methanethiol’s small size enables high volatility, making it detectable in environmental and food systems (e.g., beef spoilage ). In contrast, (2-Ethylcyclohexyl)methanethiol’s bulky structure likely reduces volatility, limiting its airborne dispersion.
• Reactivity : Linear thiols like methanethiol and propanethiol readily oxidize to disulfides under ambient conditions, a process documented during analytical sampling . The cyclohexyl-ethyl group in (2-Ethylcyclohexyl)methanethiol may sterically hinder such reactions, enhancing stability.

Biological Activity

(2-Ethylcyclohexyl)methanethiol, a sulfur-containing organic compound, has garnered interest in various fields, particularly due to its potential biological activities. Understanding its pharmacological properties, mechanisms of action, and toxicological profiles is essential for evaluating its safety and efficacy in applications ranging from industrial use to potential therapeutic roles.

Chemical Structure and Properties

(2-Ethylcyclohexyl)methanethiol is characterized by the presence of a cyclohexane ring substituted with an ethyl group and a thiol (-SH) group. This structure contributes to its unique reactivity and interaction with biological systems.

Research indicates that compounds containing thiol groups can participate in redox reactions, influencing cellular signaling pathways. Methanethiol, the simplest thiol, has been shown to affect various cellular processes such as apoptosis, differentiation, and oxidative stress responses . The biological activity of (2-Ethylcyclohexyl)methanethiol may share similar pathways due to the presence of the thiol group.

Pharmacological Properties

The pharmacological properties of thiols often include antioxidant activity and modulation of enzymatic functions. Thiols can act as reducing agents and may influence the activity of various enzymes involved in metabolic pathways. For instance, methanethiol has been implicated in modulating hydrogen sulfide (H₂S) production, which plays a role in cellular signaling and homeostasis .

Occupational Exposure

A notable case involved workers exposed to high levels of methyl mercaptan during industrial processes. Symptoms included headaches, respiratory issues, and long-term pulmonary damage . Although specific data on (2-Ethylcyclohexyl)methanethiol exposure is scarce, these findings highlight the importance of understanding the safety profiles of similar compounds.

Metabolomic Studies

Metabolomic analyses have shown that exposure to sulfur-containing compounds can alter metabolic pathways associated with oxidative stress and cell proliferation. For example, a study on MCF-7 cells exposed to a mixture of xenobiotics demonstrated significant changes in metabolites linked to these pathways . Such studies underscore the need for further research into how (2-Ethylcyclohexyl)methanethiol might influence similar biological systems.